Towards innovation in paper dating: a MicroNIR analytical platform and chemometrics†
Analyst Pub Date: 2018-08-16 DOI: 10.1039/C8AN00871J
Abstract
Using a miniaturized near infrared spectrometer associated to chemometrics we developed a rapid and non destructive procedure to characterise paper and investigate its aging with the aim of solving dating problems. Two sets of paper were considered in this study (books and sheets) in order to ensure the results are not dependent of the storage conditions. The MicroNIR has the ability to distinguish paper according to the chemical composition of the surface as a function of the period of manufacturing. The optimized analytical platform is fast and simple, avoiding sample pre-treatment procedures. As a consequence, the approach may be considered as the optimal technology to carry out analysis of ancient paper or other similar materials for diagnostic or forensic purposes as it is entirely portable and non-destructive.
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